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Compound of Interest

Compound Name: Deanxit

Cat. No.: B1669968 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Deanxit is a combination medication containing two active ingredients: flupentixol and

melitracen.[1] It is prescribed for the treatment of various mental health conditions, including

depression and anxiety.[1][2] The therapeutic effect of Deanxit is attributed to the synergistic

action of its components.

Flupentixol: A typical antipsychotic from the thioxanthene class, it primarily acts as a

dopamine D1 and D2 receptor antagonist.[3][4][5][6] By blocking dopamine receptors, it

helps modulate mood and thoughts.[7][8] At low doses, it is known to have anxiolytic and

antidepressant effects.[3]

Melitracen: A tricyclic antidepressant, it works by inhibiting the reuptake of norepinephrine

and serotonin, two key neurotransmitters, in the presynaptic terminals.[3][7][9] This action

increases the availability of these neurotransmitters in the synaptic cleft, which helps in

regulating mood.[9]

The dual mechanism of action, targeting both dopaminergic and monoaminergic systems,

makes Deanxit a subject of interest for preclinical anxiety research.[10][11] This document

provides detailed protocols for assessing the anxiolytic properties of Deanxit in rodent models

using a battery of well-established behavioral tests.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1669968?utm_src=pdf-interest
https://www.benchchem.com/product/b1669968?utm_src=pdf-body
https://www.otandp.com/medicines-in-hong-kong/deanxit
https://www.otandp.com/medicines-in-hong-kong/deanxit
https://pubmed.ncbi.nlm.nih.gov/29771077/
https://www.benchchem.com/product/b1669968?utm_src=pdf-body
https://en.wikipedia.org/wiki/Flupentixol/melitracen
https://www.medchemexpress.com/flupentixol.html
https://pubchem.ncbi.nlm.nih.gov/compound/Flupentixol
https://synapse.patsnap.com/article/what-is-flupentixol-hydrochloride-used-for
https://www.1mg.com/drugs/deanxit-0.5-mg-10-mg-tablet-158055
https://synapse.patsnap.com/article/what-is-the-mechanism-of-flupentixol-hydrochloride
https://en.wikipedia.org/wiki/Flupentixol/melitracen
https://en.wikipedia.org/wiki/Flupentixol/melitracen
https://www.1mg.com/drugs/deanxit-0.5-mg-10-mg-tablet-158055
https://synapse.patsnap.com/article/what-is-melitracen-hydrochloride-used-for
https://synapse.patsnap.com/article/what-is-melitracen-hydrochloride-used-for
https://www.benchchem.com/product/b1669968?utm_src=pdf-body
https://www.evitachem.com/product/evt-265700
https://pmc.ncbi.nlm.nih.gov/articles/PMC10195893/
https://www.benchchem.com/product/b1669968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proposed Mechanism of Action
The anxiolytic effect of Deanxit is believed to result from its combined impact on key

neurotransmitter systems. Melitracen increases synaptic levels of serotonin and

norepinephrine, while flupentixol antagonizes dopamine D1/D2 receptors.
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Caption: Proposed dual mechanism of action for Deanxit's anxiolytic effects.

General Experimental Workflow
A typical workflow for assessing a novel compound involves animal acclimatization, baseline

testing (optional), drug administration, behavioral testing, and data analysis.
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1. Animal Acclimatization
(Habituation to facility & handling)

2. Group Assignment
(e.g., Vehicle, Deanxit Low Dose, Deanxit High Dose)

3. Drug Administration
(Specify route, e.g., i.p., oral gavage)

4. Pre-Test Interval
(e.g., 30-60 minutes post-injection)

5. Behavioral Testing Battery
(EPM, OFT, LDB)

6. Data Collection
(Automated video tracking)

7. Statistical Analysis
(e.g., ANOVA, t-test)

8. Interpretation of Results

Click to download full resolution via product page

Caption: General experimental workflow for rodent behavioral pharmacology.
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Animals and Housing
Species: Male mice (e.g., C57BL/6J) or rats (e.g., Sprague-Dawley, Wistar).

Age/Weight: 8-10 weeks old; Mice: 20-30g, Rats: 200-300g.

Housing: House animals in groups of 3-5 per cage under a standard 12:12 hour light/dark

cycle with ad libitum access to food and water.

Acclimatization: Allow animals to acclimate to the housing facility for at least one week and to

the testing room for at least 30-60 minutes before any experiment.[12][13] Handle animals

for several days prior to testing to reduce handling-induced stress.[13]

Drug Preparation and Administration
Deanxit Composition: Each tablet typically contains 0.5 mg flupentixol and 10 mg

melitracen.[3][14]

Preparation: Crush Deanxit tablets and suspend the powder in a vehicle such as 0.9%

saline with 0.5% Tween 80. Prepare fresh on the day of the experiment.

Dosage: Conduct a dose-response study to determine the optimal anxiolytic dose.

Suggested starting doses for mice could range from 0.1 to 1.0 mg/kg (combined

components), based on typical doses of related compounds in rodent studies.[15]

Administration: Administer the drug solution via intraperitoneal (i.p.) injection or oral gavage.

Administer 30-60 minutes before behavioral testing. The control group should receive the

vehicle only.

Behavioral Testing Battery
Elevated Plus Maze (EPM) Test

Principle: This test is based on the conflict between a rodent's natural tendency to explore a

novel environment and its aversion to open, elevated spaces.[13][16] Anxiolytic compounds

increase the proportion of time spent in the open arms.[17]
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Apparatus: A plus-shaped maze elevated 50 cm above the floor, consisting of two open arms

(50 x 12 cm) and two enclosed arms (50 x 12 x 50 cm) arranged opposite each other.[18]

Protocol:

Place the animal in the central square of the maze, facing one of the closed arms.[13]

Allow the animal to explore the maze freely for 5 minutes.[13][19]

Record the session using an overhead video camera and tracking software.[13]

After the test, return the animal to its home cage.

Thoroughly clean the maze with 70% ethanol between trials to eliminate olfactory cues.

[12]

Data Presentation:

Parameter Description
Expected Effect of Deanxit
(Anxiolytic)

Time in Open Arms (%)
(Time spent in open arms /

Total time) x 100
Increase

Entries into Open Arms (%)
(Number of entries into open

arms / Total arm entries) x 100
Increase

Time in Closed Arms (%)
(Time spent in closed arms /

Total time) x 100
Decrease

Total Arm Entries Sum of entries into all arms
No significant change (to rule

out locomotor effects)

Open Field Test (OFT)
Principle: This test assesses general locomotor activity and anxiety-like behavior in a novel,

open arena.[20][21][22] Anxious rodents tend to stay close to the walls (thigmotaxis), while

less anxious animals explore the center more freely.[23]
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Apparatus: A square arena (e.g., 50 x 50 x 38 cm) made of non-porous plastic.[12] The

arena is typically divided into a central zone (e.g., 25 x 25 cm) and a peripheral zone by

video tracking software.[22]

Protocol:

Gently place the mouse in the center of the open field arena.[22]

Allow the animal to explore freely for 10-20 minutes.[12][23]

Record the session using an overhead video camera and tracking software.

After the session, return the animal to its home cage.

Clean the apparatus thoroughly with 70% ethanol between subjects.[12]

Data Presentation:

Parameter Description
Expected Effect of Deanxit
(Anxiolytic)

Time in Center (%)
(Time spent in the central zone

/ Total time) x 100
Increase

Distance Traveled in Center
Total distance moved within

the central zone
Increase

Latency to Enter Center
Time taken for the first entry

into the central zone
Decrease

Total Distance Traveled
Total distance moved in the

entire arena

No significant change (to rule

out sedative/hyperactive

effects)

Rearing Frequency
Number of times the animal

stands on its hind legs

May increase (exploratory

behavior)

Light-Dark Box (LDB) Test
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Principle: This test relies on the innate aversion of rodents to brightly illuminated areas and

their preference for dark, enclosed spaces.[24][25] Anxiolytic drugs increase the time spent

in the light compartment.[24][26]

Apparatus: A rectangular box divided into two compartments: a small, dark compartment

(approx. 1/3 of the box) and a larger, brightly illuminated compartment (approx. 2/3 of the

box).[24][27] The compartments are connected by a small opening.[24]

Protocol:

Place the animal in the center of the light compartment, facing away from the opening.

Allow the animal to explore the apparatus for 10 minutes.[25]

Use video tracking software to record the animal's movement and time spent in each

compartment.

After the test, return the animal to its home cage.

Clean the box thoroughly with 70% ethanol between trials.

Data Presentation:

Parameter Description
Expected Effect of Deanxit
(Anxiolytic)

Time in Light Compartment (s)
Total time spent in the

illuminated area
Increase

Transitions
Number of entries from one

compartment to the other
Increase

Latency to Enter Dark
Time taken for the first entry

into the dark compartment
Increase

Locomotor Activity

Total distance traveled

(measured by beam breaks or

software)

No significant change (to rule

out locomotor effects)
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Data Analysis and Interpretation
Data should be analyzed using appropriate statistical methods, such as Student's t-test (for two

groups) or one-way ANOVA followed by post-hoc tests (for multiple groups). A significant

increase in exploratory behavior in the aversive zones of the EPM, OFT, and LDB, without

significant changes in overall locomotor activity, would indicate an anxiolytic-like effect of

Deanxit.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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